Cas no 1428359-06-1 (5-(benzenesulfonyl)-2-{[(2-methoxyphenyl)methyl]sulfanyl}pyrimidin-4-amine)

• Product Name: 5-(benzenesulfonyl)-2-{[(2-methoxyphenyl)methyl]sulfanyl}pyrimidin-4-amine
• CAS No: 1428359-06-1
• MF: C₁₈H₁₇N₃O₃S₂
• MW: 387.47588133812
• CID: 5763345
• PubChem ID: 71802716
• Update Time: 2025-05-24

5-(benzenesulfonyl)-2-{[(2-methoxyphenyl)methyl]sulfanyl}pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-((2-methoxybenzyl)thio)-5-(phenylsulfonyl)pyrimidin-4-amine
• AKOS024554431
• 1428359-06-1
• F6411-2646
• 5-(benzenesulfonyl)-2-[(2-methoxyphenyl)methylsulfanyl]pyrimidin-4-amine
• 5-(BENZENESULFONYL)-2-{[(2-METHOXYPHENYL)METHYL]SULFANYL}PYRIMIDIN-4-AMINE
• 5-(benzenesulfonyl)-2-{[(2-methoxyphenyl)methyl]sulfanyl}pyrimidin-4-amine

• Inchi： 1S/C18H17N3O3S2/c1-24-15-10-6-5-7-13(15)12-25-18-20-11-16(17(19)21-18)26(22,23)14-8-3-2-4-9-14/h2-11H,12H2,1H3,(H2,19,20,21)
• InChI Key： ZRUWDOAKJNONNS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1=CN=C(N=C1N)SCC1C=CC=CC=1OC)(=O)=O

Computed Properties

• Exact Mass: 387.07113376g/mol
• Monoisotopic Mass: 387.07113376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 5-(benzenesulfonyl)-2-{[(2-methoxyphenyl)methyl]sulfanyl}pyrimidin-4-amine

Recent Advances in the Study of 5-(Benzenesulfonyl)-2-{[(2-Methoxyphenyl)Methyl]Sulfanyl}Pyrimidin-4-Amine (CAS: 1428359-06-1)

The compound 5-(benzenesulfonyl)-2-{[(2-methoxyphenyl)methyl]sulfanyl}pyrimidin-4-amine (CAS: 1428359-06-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This pyrimidine derivative, characterized by its unique sulfonyl and sulfanyl functional groups, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and pharmacokinetic properties. The following research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in drug development and biomedical research.

Recent studies have focused on the synthesis and optimization of 5-(benzenesulfonyl)-2-{[(2-methoxyphenyl)methyl]sulfanyl}pyrimidin-4-amine to enhance its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improved the yield and purity of the compound, addressing previous challenges in large-scale production. The study also reported preliminary in vitro data demonstrating the compound's inhibitory effects on specific kinase enzymes implicated in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, research has explored the compound's role in oncology. A preclinical study published in Bioorganic & Medicinal Chemistry Letters in early 2024 investigated the compound's ability to modulate the activity of key proteins involved in cancer cell proliferation. The results indicated that 5-(benzenesulfonyl)-2-{[(2-methoxyphenyl)methyl]sulfanyl}pyrimidin-4-amine exhibits selective cytotoxicity against certain cancer cell lines, with minimal effects on normal cells. These findings highlight its potential as a targeted therapy for specific malignancies, though further in vivo studies are required to validate these effects.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. A recent study utilizing liquid chromatography-mass spectrometry (LC-MS) techniques revealed that the compound has favorable metabolic stability and moderate plasma protein binding, which are critical parameters for its development as a drug candidate. However, challenges such as low aqueous solubility and variable oral bioavailability were identified, prompting ongoing research into formulation strategies to overcome these limitations.

The mechanism of action of 5-(benzenesulfonyl)-2-{[(2-methoxyphenyl)methyl]sulfanyl}pyrimidin-4-amine remains an active area of investigation. Computational modeling and molecular docking studies have suggested that the compound interacts with specific binding pockets on target proteins, disrupting key signaling pathways. These insights have been instrumental in guiding the design of analogs with improved potency and selectivity. For instance, a 2024 study in the European Journal of Medicinal Chemistry reported the development of several derivatives with enhanced binding affinity and reduced off-target effects, paving the way for next-generation therapeutics.

Despite these promising developments, several challenges remain. The compound's toxicity profile, long-term stability, and potential drug-drug interactions require further evaluation. Additionally, the translation of preclinical findings into clinical applications will necessitate rigorous safety and efficacy trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound and its derivatives, with the goal of advancing them into clinical trials within the next few years.

In conclusion, 5-(benzenesulfonyl)-2-{[(2-methoxyphenyl)methyl]sulfanyl}pyrimidin-4-amine represents a promising candidate for therapeutic development, with demonstrated activity in inflammation and oncology. Ongoing research aims to address its pharmacokinetic and formulation challenges, while mechanistic studies continue to refine our understanding of its biological effects. The compound's versatility and potential for structural optimization make it a valuable asset in the pursuit of novel treatments for complex diseases.